![molecular formula C17H23NO B075029 3-Methoxymorphinan CAS No. 1531-25-5](/img/structure/B75029.png)
3-Methoxymorphinan
Overview
Description
3-Methoxymorphinan is a levomethorphan metabolite . It is the CYP3A4 metabolite of dextromethorphan, and is itself metabolized by the liver enzyme CYP2D6 . It has been shown to produce local anesthetic effects .
Synthesis Analysis
This compound is an intermediate used in the synthesis of Phenomorphan , which is a Controlled substance (opiate) .Molecular Structure Analysis
The molecular formula of this compound is C17H23NO . Its average mass is 257.371 Da and its monoisotopic mass is 257.177979 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.1±0.1 g/cm3, a boiling point of 403.2±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C . Its enthalpy of vaporization is 65.4±3.0 kJ/mol and its flash point is 167.1±18.2 °C . The index of refraction is 1.587 .Scientific Research Applications
Cytochrome P450 Enzyme Phenotyping and Activity Measurement
3MM is used in clinical pharmacology studies to phenotype CYP2D6 and measure CYP3A4 activity. A study developed a bioanalytical method for determining 3MM in human urine, which is crucial for assessing these enzyme activities (Wieling et al., 2000).
Drug Interaction Studies
3MM plays a role in assessing potential cytochrome P450 3A (CYP3A) and CYP2D6 inhibition during drug development. Its formation from dextromethorphan metabolism is used to study drug interactions (Vengurlekar et al., 2002).
Chemical Rearrangement Studies
3MM has been used to study chemical rearrangements, such as its conversion to N-chloro derivatives and subsequent transformations (Mohacsi & Hayes, 1982).
Local Anesthetic Research
3MM has been investigated for its local anesthetic effects in combination with other drugs like epinephrine and bupivacaine in infiltrative anesthesia studies in rats (Chen et al., 2008).
Cytochrome P450 3A4/5 Activity in Vivo
The dextromethorphan/3MM urinary metabolic ratio is studied as a probe of CYP3A activity in vivo, helping to understand the metabolism of drugs processed by these enzymes (Jones et al., 1996).
Contribution to Dextromethorphan N-Demethylation
The role of cytochrome P450 3A (CYP3A) subfamily in the N-demethylation of dextromethorphan to form 3MM is critical in understanding drug metabolism and interactions (Gorski et al., 1994).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(1R,9R,10R)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO/c1-19-13-6-5-12-10-16-14-4-2-3-7-17(14,8-9-18-16)15(12)11-13/h5-6,11,14,16,18H,2-4,7-10H2,1H3/t14-,16+,17+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILNSWVUXAPSPEH-USXIJHARSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC3C4C2(CCCC4)CCN3)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C[C@@H]3[C@H]4[C@@]2(CCCC4)CCN3)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1531-25-5 | |
Record name | 3-Methoxymorphinan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1531-25-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methoxymorphinan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001531255 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-methoxymorphinan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.764 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-METHOXYMORPHINAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/497WV2EY4T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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